Cas no 1807201-35-9 (2-Chloro-6-cyano-4-mercaptobenzoic acid)

• Product Name: 2-Chloro-6-cyano-4-mercaptobenzoic acid
• CAS No: 1807201-35-9
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 4961193
• Update Time: 2025-05-23

2-Chloro-6-cyano-4-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-4-mercaptobenzoic acid

• Inchi： 1S/C8H4ClNO2S/c9-6-2-5(13)1-4(3-10)7(6)8(11)12/h1-2,13H,(H,11,12)
• InChI Key： NTSRNNSDBPLKDL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1C(=O)O)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 2-Chloro-6-cyano-4-mercaptobenzoic acid

2-Chloro-6-cyano-4-mercaptobenzoic Acid (CAS No. 1807201-35-9): A Comprehensive Overview

2-Chloro-6-cyano-4-mercaptobenzoic acid (CAS No. 1807201-35-9) is a chemically synthesized compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by the presence of a chlorine atom at position 2, a cyano group at position 6, and a mercapto group (-SH) at position 4 on the benzoic acid backbone. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent advancements in chemical synthesis have enabled the efficient production of 2-chloro-6-cyano-4-mercaptobenzoic acid, allowing researchers to explore its potential in diverse fields. The compound's structure facilitates strong hydrogen bonding due to the carboxylic acid group, while the cyano and mercapto groups contribute to its reactivity and versatility. These properties make it an ideal candidate for applications ranging from drug discovery to advanced materials development.

One of the most promising areas of research involving 2-chloro-6-cyano-4-mercaptobenzoic acid is its role in medicinal chemistry. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential lead molecule for developing novel therapeutic agents. Additionally, its ability to form stable metal complexes has opened avenues for exploring its use in metallo-drug design, particularly in targeting enzymes involved in diseases such as cancer and neurodegenerative disorders.

In the realm of materials science, 2-chloro-6-cyano-4-mercaptobenzoic acid has demonstrated remarkable potential as a building block for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). The compound's ability to act as a ligand due to its mercapto group enables the formation of highly ordered structures with tunable porosity and functionality. Recent studies have highlighted its use in creating MOFs with applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-chloro-6-cyano-4-mersaptobenzoic acid typically involves multi-step organic reactions, including nucleophilic substitution, cyanation, and oxidation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Furthermore, green chemistry approaches have been employed to minimize environmental impact during synthesis, aligning with global sustainability goals.

From an analytical perspective, 2-chloro-6-cyano-4-mersaptobenzoic acid has been utilized as a chelating agent in various analytical techniques such as voltammetry and spectrometry. Its ability to selectively bind metal ions makes it valuable for detecting trace elements in environmental samples or biological fluids. Recent advancements in electrochemical sensing have leveraged this property to develop portable sensors for real-time monitoring of heavy metals in water systems.

Despite its numerous applications, understanding the toxicity and environmental impact of 2-chloro -6-cyano -4 -mersaptobenzoic acid remains crucial. Preliminary studies suggest that it exhibits low toxicity under normal usage conditions; however, further research is required to assess its long-term effects on ecosystems and human health.

In conclusion, 2-chloro -6-cyano -4 -mersaptobenzoic acid (CAS No. 1807201 -35 -9) stands out as a versatile compound with immense potential across multiple disciplines. Its unique combination of functional groups enables diverse interactions and applications, from drug development to advanced materials engineering. As research continues to uncover new facets of this compound's properties and capabilities, it is poised to play an increasingly significant role in both academic and industrial settings.